Cas no 1404364-31-3 (5-methyl-2-nitrothiophen-3-amine)
5-methyl-2-nitrothiophen-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-2-nitrothiophen-3-amine
- 3-Thiophenamine, 5-methyl-2-nitro-
-
- Inchi: 1S/C5H6N2O2S/c1-3-2-4(6)5(10-3)7(8)9/h2H,6H2,1H3
- InChI Key: AVVYVKZJEJZSGN-UHFFFAOYSA-N
- SMILES: C1([N+]([O-])=O)SC(C)=CC=1N
5-methyl-2-nitrothiophen-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P009Z0O-100mg |
5-methyl-2-nitrothiophen-3-amine |
1404364-31-3 | 95% | 100mg |
$229.00 | 2024-06-21 | |
| A2B Chem LLC | AE64488-100mg |
5-methyl-2-nitrothiophen-3-amine |
1404364-31-3 | 95% | 100mg |
$242.00 | 2024-04-20 |
5-methyl-2-nitrothiophen-3-amine Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 5-methyl-2-nitrothiophen-3-amine
Research Brief on 1404364-31-3 and 5-methyl-2-nitrothiophen-3-amine in Chemical Biology and Pharmaceutical Applications
The compound 1404364-31-3, also known as 5-methyl-2-nitrothiophen-3-amine, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine, characterized by its nitro-substituted thiophene ring, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a building block for novel drug candidates, particularly in the development of kinase inhibitors and antimicrobial agents.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a scaffold for designing selective kinase inhibitors. Researchers utilized 5-methyl-2-nitrothiophen-3-amine as a core structure to develop compounds showing nanomolar activity against specific cancer-related kinases while maintaining excellent selectivity profiles. The nitro group at the 2-position was found to be crucial for binding interactions, while the amino group at the 3-position allowed for further derivatization to optimize pharmacokinetic properties.
In antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases that derivatives of 1404364-31-3 exhibited potent activity against drug-resistant strains of Staphylococcus aureus. The mechanism of action appears to involve disruption of bacterial cell wall biosynthesis, with the nitrothiophene moiety playing a key role in target recognition. Molecular docking studies suggested that these compounds bind to a novel site on the penicillin-binding protein 2a (PBP2a), offering potential for overcoming β-lactam resistance.
The synthetic accessibility of 5-methyl-2-nitrothiophen-3-amine has also been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development described a scalable, one-pot synthesis route with 78% overall yield and excellent purity (>99%). This development addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical development and structure-activity relationship studies.
Pharmacokinetic studies of 1404364-31-3 derivatives have shown promising results. Researchers at the National Institutes of Health reported favorable absorption and distribution profiles in rodent models, with several analogs demonstrating good blood-brain barrier penetration. This property makes the scaffold particularly interesting for central nervous system-targeted therapies, with current investigations focusing on neurodegenerative diseases and brain cancers.
Despite these advances, challenges remain in optimizing the metabolic stability of 5-methyl-2-nitrothiophen-3-amine derivatives. Recent work published in Drug Metabolism and Disposition has identified specific metabolic soft spots that contribute to rapid clearance in vivo. Current strategies to address this include structural modifications at the 5-methyl position and introduction of fluorine atoms to block metabolic pathways while maintaining biological activity.
The versatility of 1404364-31-3 as a chemical building block continues to expand, with recent applications in PROTAC (proteolysis targeting chimera) development and covalent inhibitor design. Its unique electronic properties, resulting from the push-pull effect of the electron-donating amino group and electron-withdrawing nitro group, make it particularly valuable for creating compounds with tailored biological activities. Future research directions include exploring its potential in targeted protein degradation and as a fluorescent probe for biological imaging.
1404364-31-3 (5-methyl-2-nitrothiophen-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)